Cas no 887900-65-4 (methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 887900-65-4
• MF: C₂₇H₃₀N₂O₃S
• MW: 462.603705883026
• CID: 6447687
• Update Time: 2025-06-09

methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-[(2,2-diphenylacetyl)amino]-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-, methyl ester

• Inchi： 1S/C27H30N2O3S/c1-26(2)16-19-21(25(31)32-5)24(33-22(19)27(3,4)29-26)28-23(30)20(17-12-8-6-9-13-17)18-14-10-7-11-15-18/h6-15,20,29H,16H2,1-5H3,(H,28,30)
• InChI Key： CRFPYGQBBZLJIK-UHFFFAOYSA-N
• SMILES： C1(C)(C)NC(C)(C)CC2C(C(OC)=O)=C(NC(C(C3=CC=CC=C3)C3=CC=CC=C3)=O)SC1=2

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 648.9±55.0 °C(Predicted)
• pka: 13.08±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Methyl 2-(2,2-Diphenylacetamido)-5,5,7,7-Tetramethyl-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate (CAS No. 887900-65-4): An Overview

Methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 887900-65-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines and is characterized by its unique structural features and potential therapeutic applications.

The chemical structure of methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate includes a thienopyridine core with a diphenylacetyl amide substituent and multiple methyl groups. The thienopyridine scaffold is well-known for its biological activities, particularly in the context of antiplatelet agents and antitumor compounds. The presence of the diphenylacetyl amide group adds to the compound's structural complexity and may contribute to its pharmacological properties.

Recent studies have explored the potential therapeutic applications of methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate. One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preliminary studies have demonstrated that methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate can induce apoptosis in various cancer cell lines. Specifically, it has shown promising results in inhibiting the growth of human colon cancer cells (HT-29) and breast cancer cells (MCF-7). The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its anti-inflammatory and antitumor properties, methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has also been investigated for its potential as a neuroprotective agent. Research has shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This suggests that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl 2-(2,2-diphenylacetamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2，3-c]pyridine-3-carboxylate involves a multi-step process that typically starts with the formation of the thienopyridine core followed by functionalization with the diphenylacetyl amide group and methylation. The synthetic route can be optimized to improve yield and purity while minimizing side reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of the synthesis process.

The pharmacokinetic properties of methyl 2-(2，2-diphenylacetamido)-5，5，7，7-tetramethyl-4H，5H，6H，7H-thieno[2，3-c]pyridine-3-carboxylate are also an important consideration for its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. It has been found to have a moderate plasma half-life and low clearance rate, which are desirable characteristics for a drug candidate.

To further evaluate the safety and efficacy of methyl 2-(2，2-diphenylacetamido)-5，5，7，7-tetramethyl-4H，5H，6H，7H-thieno[2，3-c]pyridine-3-carboxylate, preclinical studies are ongoing. These studies aim to assess its toxicity profile in various animal models and to optimize dosing regimens for clinical trials. Preliminary results indicate that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, methyl 2-(2，2-diphenylacetamido)-5，5，7，7-tetramethyl-4H，5H，6H，7H-thieno[2，3-c]pyridine-3-carboxylate (CAS No. 887900-65-4) is a promising compound with diverse biological activities including anti-inflammatory、antitumor、and neuroprotective properties. Its unique chemical structure and favorable pharmacokinetic profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and potential therapeutic applications.